Cas no 1223570-08-8 (3-(3-hydroxy-4-methylphenyl)prop-2-enoic acid)

3-(3-Hydroxy-4-methylphenyl)prop-2-enoic acid is a hydroxy-substituted cinnamic acid derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a phenolic hydroxyl group and a methyl substituent on the aromatic ring, which may influence its reactivity and biological activity. The compound's conjugated double bond system and carboxylic acid functionality make it a versatile intermediate for further chemical modifications, such as esterification or amidation. Its phenolic moiety also suggests possible antioxidant properties. The product is of interest in the development of fine chemicals and bioactive molecules, offering a balance of stability and synthetic utility for specialized research applications.
3-(3-hydroxy-4-methylphenyl)prop-2-enoic acid structure
1223570-08-8 structure
Product Name:3-(3-hydroxy-4-methylphenyl)prop-2-enoic acid
CAS No:1223570-08-8
MF:C10H10O3
MW:178.184603214264
CID:5918131
PubChem ID:23401562
Update Time:2025-05-28

3-(3-hydroxy-4-methylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(3-hydroxy-4-methylphenyl)-, (2E)-
    • 3-(3-hydroxy-4-methylphenyl)prop-2-enoic acid
    • SCHEMBL14472602
    • 1223570-08-8
    • EN300-1845293
    • Inchi: 1S/C10H10O3/c1-7-2-3-8(6-9(7)11)4-5-10(12)13/h2-6,11H,1H3,(H,12,13)/b5-4+
    • InChI Key: AGXCRKZHIGECTB-SNAWJCMRSA-N
    • SMILES: C(O)(=O)/C=C/C1=CC=C(C)C(O)=C1

Computed Properties

  • Exact Mass: 178.062994177g/mol
  • Monoisotopic Mass: 178.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.275±0.06 g/cm3(Predicted)
  • Boiling Point: 374.1±30.0 °C(Predicted)
  • pka: 4.48±0.10(Predicted)

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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